![molecular formula C23H18ClN3O5S B266519 7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B266519.png)
7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has been extensively researched for its potential therapeutic applications. It belongs to the class of chromeno[2,3-c]pyrrole-3,9-dione derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by modulating various signaling pathways. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. The compound has also been shown to activate the AMPK pathway, which regulates energy metabolism and has been implicated in the treatment of diabetes and obesity.
Biochemical and Physiological Effects
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, it has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. The compound has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been extensively studied for its potential therapeutic applications and has shown promising results in various scientific studies. However, the compound also has some limitations. Its mechanism of action is not fully understood, and more research is needed to elucidate its pharmacological properties. In addition, the compound has not been tested in human clinical trials, and its safety and efficacy in humans are not known.
Future Directions
There are several future directions for the research of 7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to further elucidate the compound's mechanism of action and pharmacological properties. This can be done through in vitro and in vivo studies, as well as structural and computational studies. Another direction is to test the compound in human clinical trials to determine its safety and efficacy in humans. The compound can also be used as a lead compound for the development of new drugs with improved pharmacological properties. Finally, the compound can be used in combination with other drugs to enhance their therapeutic effects.
Synthesis Methods
The synthesis of 7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the reaction of 2,5-dimethoxyaniline, ethyl isothiocyanate, and 7-chloro-3,4-dihydrochromen-2-one in the presence of triethylamine and acetic acid. The resulting product is then treated with chloroacetyl chloride and sodium acetate to obtain the final compound. This synthesis method has been optimized for high yield and purity and has been used in various research studies.
Scientific Research Applications
7-Chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective properties. The compound has been tested in vitro and in vivo for its efficacy in various disease models. It has also been used as a lead compound for the development of new drugs with improved pharmacological properties.
properties
Molecular Formula |
C23H18ClN3O5S |
---|---|
Molecular Weight |
483.9 g/mol |
IUPAC Name |
7-chloro-1-(2,5-dimethoxyphenyl)-2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C23H18ClN3O5S/c1-4-17-25-26-23(33-17)27-19(13-10-12(30-2)6-8-15(13)31-3)18-20(28)14-9-11(24)5-7-16(14)32-21(18)22(27)29/h5-10,19H,4H2,1-3H3 |
InChI Key |
NLYOAXRBRRUZIU-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=C(C=CC(=C5)OC)OC |
Canonical SMILES |
CCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=C(C=CC(=C5)OC)OC |
Origin of Product |
United States |
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